(4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone

• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (4-methoxyphenyl)-[4-(4-methylcyclohexyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H28N2O2/c1-15-3-7-17(8-4-15)20-11-13-21(14-12-20)19(22)16-5-9-18(23-2)10-6-16/h5-6,9-10,15,17H,3-4,7-8,11-14H2,1-2H3
• InChI Key: BQACZIUAKAUAEO-UHFFFAOYSA-N
• SMILES: CC1CCC(CC1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)OC

Description

(4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone, also known as MMMP, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic properties. MMMP belongs to the class of piperazine derivatives, which have shown to have a wide range of biological activities.

Mechanism of Action

(4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone's mechanism of action is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. As an SSRI, (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone inhibits the reuptake of serotonin, which increases its availability in the synaptic cleft. This can lead to an increase in serotonin signaling, which may contribute to its antidepressant and anxiolytic effects. Additionally, (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone's action on the dopamine D2 receptor may contribute to its antipsychotic properties.
Biochemical and Physiological Effects:
(4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone has been found to have several biochemical and physiological effects, including an increase in serotonin levels in the brain, a decrease in dopamine levels, and a decrease in the activity of the hypothalamic-pituitary-adrenal (HPA) axis. These effects may contribute to its therapeutic properties, but further research is needed to fully understand the mechanisms involved.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone in lab experiments is its high yield synthesis method, which makes it easy to obtain in large quantities. Additionally, (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone has shown to have a wide range of biological activities, which makes it a versatile compound for research purposes. However, one limitation of using (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone is its relatively new status as a research compound, which means that there is still much to be learned about its properties and potential applications.

Future Directions

There are several future directions for research on (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone, including its use as a potential treatment for depression, anxiety, and schizophrenia. Additionally, further research is needed to fully understand its mechanism of action and the biochemical and physiological effects it has on the body. Other potential future directions include its use in drug discovery and the development of new therapeutic agents. Overall, (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone is a promising compound for scientific research, and its potential applications are vast.

Synthesis Methods

The synthesis of (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone involves the reaction of 4-methoxyphenylpiperazine with 4-methylcyclohexanone in the presence of a Lewis acid catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone by hydrolysis and subsequent decarboxylation. The yield of (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone obtained from this method is typically high, making it a reliable and efficient synthesis method.

Scientific Research Applications

(4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone has been found to have several potential therapeutic applications, including its use as an antidepressant, anxiolytic, and antipsychotic agent. Studies have shown that (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone acts as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist, which may contribute to its antidepressant and anxiolytic effects. Additionally, (4-Methoxyphenyl)[4-(4-methylcyclohexyl)piperazin-1-yl]methanone has been shown to have antipsychotic properties, possibly due to its action on the dopamine D2 receptor.